3,4-Difluoro-2-(methylsulfenyl)benzoic acid

• Molecular Formula: C8H6F2O2S
• Molecular Weight: 204.20 g/mol
• IUPAC Name: 3,4-difluoro-2-methylsulfanylbenzoic acid
• InChI: InChI=1S/C8H6F2O2S/c1-13-7-4(8(11)12)2-3-5(9)6(7)10/h2-3H,1H3,(H,11,12)
• InChI Key: VXNBOWBSHSCBJM-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC(=C1F)F)C(=O)O

Description

3,4-Difluoro-2-(methylsulfenyl)benzoic acid is a useful research compound. Its molecular formula is C8H6F2O2S and its molecular weight is 204.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

n-Butyllithium (2.5 m in hexane, 35 ml) was added with cooling to a solution of 3,4-difluorobenzoic acid (5.5 g) in dry tetrahydrofuran while maintaining the temperature below -70° C. The mixture was stirred for 2 hours at -70° C. A solution of dimethyl disulphide (19.8 g) in tetrahydrofuran was added and the mixture was stirred at -70° C. for 1.5 hours. It was allowed to warm to room temperature, diluted with ether and washed with water. The aqueous layer was acidified to pH 1 and extracted with ether, washed with water, dried (anhydrous MgSO4) and filtered. The filtrate was evaporated to dryness and the residue was recrystallised from a mixture of cyclohexane and ether to give 3,4-difluoro-2-(methylsulphenyl)benzoic acid (5.9 g) as a white solid, m.p. 149.2°-149.6° C.